(9H-Fluoren-9-yl)methyl 3-(4-nitrophenoxy)propylcarbamate

Specification

• Molecular Formula: C24H22N2O5
• Molecular Weight: 418.4 g/mol
• IUPAC Name: 9H-fluoren-9-ylmethyl N-[3-(4-nitrophenoxy)propyl]carbamate
• Standard InChI: InChI=1S/C24H22N2O5/c27-24(25-14-5-15-30-18-12-10-17(11-13-18)26(28)29)31-16-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-13,23H,5,14-16H2,(H,25,27)
• Standard InChI Key: RBWWTWLTOLNDFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCCCOC4=CC=C(C=C4)[N+](=O)[O-]

Introduction

(9H-Fluoren-9-yl)methyl 3-(4-nitrophenoxy)propylcarbamate is a complex organic compound with the molecular formula C24H22N2O5 and a molecular weight of 418.44 g/mol. It is identified by the CAS number 2135916-47-9 and is also known by its IUPAC name: 9H-fluoren-9-ylmethyl N-[3-(4-nitrophenoxy)propyl]carbamate.

Synthesis and Applications

While specific synthesis methods for (9H-Fluoren-9-yl)methyl 3-(4-nitrophenoxy)propylcarbamate are not detailed in the available literature, compounds with similar structures often involve multi-step reactions involving carbamate formation and etherification. The presence of a nitrophenoxy group suggests potential biological activity, as nitroaromatic compounds are known for their reactivity and biological effects.

Biological Activity and Potential Uses

Although direct biological activity data for this specific compound is not available, related nitroaromatic compounds have shown promise in various biological applications, including antitubercular activities. The nitrophenoxy moiety could potentially contribute to biological activity, but further research is needed to determine its efficacy and safety.

Storage and Handling